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Compound of Interest

1-Propanone, 3-(4-
Compound Name:
aminophenyl)-1-phenyl-

CAS No.: 59276-79-8

Cat. No.: B8707520

Get Quote

\ J

Executive Summary & Compound Identity

1-Propanone, 3-(4-aminophenyl)-1-phenyl- (also known as 4'-amino-dihydrochalcone) is a
reduced chalcone derivative characterized by a flexible propanone linker connecting a phenyl
ring and a 4-aminophenyl moiety.[1] Its solubility profile is governed by the competition between
its hydrophobic diaryl backbone and the hydrophilic amino-ketone pharmacophore.[1]

Physicochemical Characterization
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Property Value /| Description
CAS Number 59276-79-8

Molecular Formula Ci1sH1sNO

Molecular Weight 225.29 g/mol

Structure Class Amino-dihydrochalcone
Physical State Solid (Crystalline powder)
Predicted LogP 2.2 — 2.6 (Lipophilic)

pKa (Conjugate Acid) ~4.6 (Aniline amine)

Predicted Solubility Profile

In the absence of empirically published thermodynamic tables for this specific CAS, the
following profile is derived from group contribution methods (Hansen Solubility Parameters) and
comparative data from structural analogs (e.g., 4-aminochalcone, 4-aminophenol).

Solvent Compatibility Matrix
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Solvent Class

Representative
Solvents

Predicted Solubility

Mechanistic
Rationale

Polar Aprotic

DMSO, DMF, NMP

High (>100 mg/mL)

Strong dipole-dipole
interactions with the
ketone; H-bond

acceptance from the

amine.[1]

Lower Alcohols

Methanol, Ethanol

Good (20-80 mg/mL)

H-bond
donor/acceptor
interplay with the
amine and ketone

groups.[1]

Polar Ethers/Esters

THF, Ethyl Acetate

Moderate (5-30
mg/mL)

Good solvation of the
aromatic rings;
moderate interaction

with polar groups.[1]

Chlorinated

Dichloromethane,

Chloroform

Moderate

Solvation of the
hydrophobic
backbone; weak H-
bonding.[1]

Aromatic

Hydrocarbons

Toluene, Benzene

Low to Moderate

Pi-pi stacking
interactions, but
limited by the polarity

of the amine.[1]

Aliphatic

Hydrocarbons

Hexane, Cyclohexane

Very Low (<1 mg/mL)

Lack of polar
interactions; high
energy cost to solvate

the amine.[1]

Water

Water (Neutral pH)

Insoluble (<0.5
mg/mL)

Hydrophobic effect of
C15 skeleton

dominates.[1]

Aqueous Acid

0.1M HCI

Soluble

Protonation of the

amine (
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) forms a water-

soluble salt.[1]

Experimental Protocols for Solubility Determination

To generate precise thermodynamic data for regulatory or formulation purposes, the following
"Gold Standard" protocols must be employed.

Protocol A: Static Equilibrium Method (Shake-Flask)

Use for determining absolute solubility at a fixed temperature (e.g., 25°C).[1]

Reagents: High-purity solute (>99%), HPLC-grade solvents. Equipment: Orbital shaker,
temperature-controlled water bath, 0.45 um PTFE syringe filters.

Saturation: Add excess solid 1-Propanone, 3-(4-aminophenyl)-1-phenyl- to 10 mL of the
target solvent in a glass vial.

o Equilibration: Seal and agitate at the target temperature (x0.1°C) for 24—48 hours.
o Sedimentation: Allow the suspension to stand for 2—4 hours to settle undissolved solids.

o Sampling: Withdraw the supernatant using a pre-heated syringe and filter immediately
through a 0.45 pm filter.

e Quantification: Dilute the filtrate (if necessary) and analyze via HPLC-UV (Detection at

nm).

Protocol B: Dynamic Laser Monitoring (Polythermal
Method)

Use for generating solubility curves across a temperature range (e.g., 273.15 K to 323.15 K).[1]
» Preparation: Place a known mass of solute (

) and solvent (
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) in a jacketed glass vessel.[1]

e Heating: Heat slowly (0.5 K/min) with stirring until the laser transmittance reaches 100%

(dissolution point). Record Temperature (

)-[1]

e Cooling: Cool slowly until transmittance drops (nucleation point).
e |teration: Add more solute and repeat to build the Solubility (

) vs. Temperature (

) curve.

Visualization: Solubility Determination Workflow
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Figure 1: Decision matrix and workflow for experimental solubility determination.

Thermodynamic Modeling
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To extrapolate solubility data for process engineering, experimental values (

, mole fraction) should be correlated using standard thermodynamic models.[1]

Modified Apelblat Equation

This semi-empirical model is excellent for correlating solubility with temperature in polar and
non-polar solvents.[1]

 : Mole fraction solubility.[1]
e : Absolute temperature (K).[1][2]

» : Empirical parameters derived from regression analysis of experimental data.
Van't Hoff Equation
Used to determine the apparent thermodynamic properties of dissolution (Enthalpy

, Entropy

)-[1] [1]

¢ Plotting: A plot of

VS.
yields a straight line where the slope is
J1]

e Interpretation:
o (Endothermic): Solubility increases with temperature (Typical for this compound).[1]

o : Indicates spontaneous dissolution.[1]

Applications & Significance

Understanding the solubility of 1-Propanone, 3-(4-aminophenyl)-1-phenyl- is crucial for:
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 Purification: Recrystallization strategies often rely on the high temperature coefficient of
solubility in alcohols (Ethanol/Methanol).[1]

e Synthesis: It serves as a precursor for Atomoxetine intermediates and azo-dyes.[1] The
reaction medium (solvent) affects the reaction rate and yield.[1]

» Formulation: In drug delivery, solubility in lipid-like vehicles (e.g., oils, surfactants)
determines bioavailability.[1]

Visualization: Solvation Mechanism
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Figure 2: Mechanistic interactions driving solubility.[1] Strong H-bonding with alcohols/DMSO
contrasts with weak Van der Waals forces in hydrocarbons.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. prepchem.com [prepchem.com]
e 2. guidechem.com [guidechem.com]

e To cite this document: BenchChem. [Technical Guide: Solubility Profiling of 1-Propanone, 3-
(4-aminophenyl)-1-phenyl-[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8707520/docs#technical-guide-solubility-profiling-of-
1-propanone-3-4-aminophenyl-1-phenyl-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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